Cas no 1307500-66-8 ((S)-2-Amino-3,N-dimethyl-N-(3-methyl-benzyl)-butyramide)

• Product Name: (S)-2-Amino-3,N-dimethyl-N-(3-methyl-benzyl)-butyramide
• CAS No: 1307500-66-8
• MF: C₁₄H₂₂N₂O
• MW: 234.337283611298
• CID: 2158795
• Update Time: 2025-06-03

(S)-2-Amino-3,N-dimethyl-N-(3-methyl-benzyl)-butyramide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-3,n-dimethyl-n-(3-methyl-benzyl)-butyramide
• (S)-2-Amino-N,3-dimethyl-N-(3-methylbenzyl)butanamide
• AM91787
• (S)-2-Amino-3,N-dimethyl-N-(3-methylbenzyl)butyramide
• (S)-2-Amino-3,N-dimethyl-N-(3-methyl-benzyl)-butyramide

• Inchi： 1S/C14H22N2O/c1-10(2)13(15)14(17)16(4)9-12-7-5-6-11(3)8-12/h5-8,10,13H,9,15H2,1-4H3/t13-/m0/s1
• InChI Key： VKPFZESDIHDHOY-ZDUSSCGKSA-N
• SMILES： O=C([C@H](C(C)C)N)N(C)CC1C=CC=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 253
• Topological Polar Surface Area: 46.3

Additional information on (S)-2-Amino-3,N-dimethyl-N-(3-methyl-benzyl)-butyramide

Introduction to (S)-2-Amino-3,N-Dimethyl-N-(3-Methyl-Benzyl)-Butyramide (CAS No: 1307500-66-8)

Introduction

The compound (S)-2-Amino-3,N-Dimethyl-N-(3-Methyl-Benzyl)-Butyramide (CAS No: 1307500-66-8) is a significant molecule in the field of organic chemistry, particularly in the realm of peptide synthesis and drug discovery. This compound, with its unique stereochemistry and functional groups, has garnered attention due to its potential applications in various biochemical and pharmaceutical contexts. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and utility.

Synthesis and Structural Features

The synthesis of (S)-2-Amino-3,N-Dimethyl-N-(3-Methyl-Benzyl)-Butyramide involves a multi-step process that typically begins with the preparation of the corresponding amino acid derivative. The key steps include the formation of the amide bond, followed by stereochemical control to achieve the desired (S) configuration at the second carbon atom. The molecule's structure is characterized by a butyramide backbone, with a methyl group at position 3 and a dimethylamino group at position N. Additionally, the benzyl substituent at position N introduces aromaticity, which can influence the molecule's solubility, stability, and bioavailability.

Recent studies have utilized advanced techniques such as X-ray crystallography to elucidate the molecular geometry of this compound. These studies reveal that the spatial arrangement of substituents plays a crucial role in determining its pharmacokinetic properties. For instance, the steric hindrance introduced by the dimethylamino group can affect how the molecule interacts with biological targets.

Chemical Properties and Reactivity

From a chemical standpoint, (S)-2-Amino-3,N-Dimethyl-N-(3-Methyl-Benzyl)-Butyramide exhibits reactivity typical of amides, though its stereochemistry and substituents modulate these properties. The presence of an amino group at position 2 allows for potential nucleophilic reactions, while the amide bond imparts stability against hydrolysis under physiological conditions.

Research into its reactivity has explored its role as a building block in peptide synthesis. Its ability to form stable bonds with other amino acids makes it valuable in constructing larger biomolecules with specific functions. Moreover, computational studies have predicted that this compound may serve as a ligand in metalloenzyme catalysis due to its ability to coordinate with metal ions.

Biological Activity and Applications

The biological activity of (S)-2-Amino-3,N-Dimethyl-N-(3-Methyl-Benzyl)-Butyramide has been a focal point of recent investigations. Studies suggest that this compound may exhibit inhibitory effects on certain enzymes, particularly those involved in metabolic pathways. For example, preliminary assays indicate potential inhibition of serine proteases, which could be significant in therapeutic contexts targeting inflammatory diseases or cancer.

In addition to enzymatic inhibition, this compound has shown promise as a modulator of ion channels. Its ability to interact with voltage-gated sodium channels suggests potential applications in treating neurological disorders such as epilepsy or chronic pain conditions.

Furthermore, its stereochemistry is critical for its biological activity. The (S) configuration at position 2 ensures proper alignment for receptor binding, which is essential for efficacy in therapeutic applications.

Safety and Environmental Considerations

Evaluating the safety profile of (S)-2-Amino-3,N-Dimethyl-N-(3-Methyl-Benzyl)-Butyramide is crucial for its prospective use in pharmaceuticals or other industries. Acute toxicity studies indicate that it has a relatively low toxicity profile when administered at therapeutic doses; however, chronic exposure studies are still underway to assess long-term effects.

Conclusion

In summary,(S)-2-Amino-3,N-Dimethyl-N-(3-Methyl-Benzyl)-Butyramide (CAS No: 1307500-66-8) stands out as a versatile molecule with promising applications across multiple domains within chemistry and biology.